Benzamide, pentafluoro-N-methyl-
Overview
Description
Scientific Research Applications
Supramolecular Chemistry Applications
Benzamide derivatives, such as Benzene-1,3,5-tricarboxamide (BTA), have shown significant promise in supramolecular chemistry due to their simple structure, wide accessibility, and a detailed understanding of their supramolecular self-assembly behavior. These compounds are utilized in nanotechnology, polymer processing, and biomedical applications due to their ability to self-assemble into one-dimensional, nanometer-sized rod-like structures stabilized by threefold H-bonding. The multivalent nature of BTAs drives their applications in the biomedical field, indicating that similar benzamide derivatives, including "Benzamide, pentafluoro-N-methyl-," could have potential applications in designing new materials and devices with advanced functionalities (Cantekin, Greef, & Palmans, 2012).
Biomedical Applications
In the realm of biomedical research, "Benzamide, pentafluoro-N-methyl-" could find applications similar to other benzamide derivatives used in imaging for Alzheimer's disease. Compounds like [11C]PIB, a benzamide derivative, have been extensively studied for their ability to bind to amyloid plaques in the brain, which are hallmarks of Alzheimer's disease. These studies have led to significant advancements in understanding the pathophysiological mechanisms and the progression of the disease, highlighting the potential of "Benzamide, pentafluoro-N-methyl-" in developing new diagnostic tools or therapeutic interventions for neurodegenerative diseases (Nordberg, 2008).
Environmental Science Applications
In environmental science, the study of "Benzamide, pentafluoro-N-methyl-" could contribute to understanding the fate and behavior of polyfluoroalkyl chemicals in the environment. These compounds, due to their stability and resistance to degradation, persist in the environment and have raised concerns due to their potential toxicological effects. Research into similar compounds has led to insights into their microbial degradation, accumulation in various environmental matrices, and potential impacts on human health and ecosystems. This knowledge is crucial for developing strategies to mitigate the environmental and health risks posed by these persistent organic pollutants (Liu & Avendaño, 2013).
Safety and Hazards
Properties
IUPAC Name |
2,3,4,5,6-pentafluoro-N-methylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4F5NO/c1-14-8(15)2-3(9)5(11)7(13)6(12)4(2)10/h1H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AQQNFZYJRSIRRV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=C(C(=C(C(=C1F)F)F)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4F5NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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